Cas no 932996-15-1 (6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide)

6-(4-Fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a heterocyclic compound featuring a fused imidazo[2,1-b][1,3]thiazole core with a carboxamide substituent. Its structural complexity, incorporating a 4-fluorophenyl group and a methylsulfanylphenyl moiety, suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of fluorine enhances metabolic stability and binding affinity, while the thioether group may contribute to selective interactions with biological targets. This compound is of interest for researchers exploring novel pharmacophores in drug discovery, particularly for applications requiring modulated electronic and steric properties. Its synthesis and derivatization warrant further investigation for tailored therapeutic or agrochemical applications.

6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide structure

932996-15-1 structure

Product Name:6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide

CAS No:932996-15-1

MF:C₂₀H₁₆FN₃OS₂

MW:397.488945007324

CID:6528329

Update Time:2025-11-06

6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide
- Imidazo[2,1-b]thiazole-2-carboxamide, 6-(4-fluorophenyl)-3-methyl-N-[2-(methylthio)phenyl]-
- Inchi： 1S/C20H16FN3OS2/c1-12-18(19(25)22-15-5-3-4-6-17(15)26-2)27-20-23-16(11-24(12)20)13-7-9-14(21)10-8-13/h3-11H,1-2H3,(H,22,25)
- InChI Key： CFQBLPOTHANRMO-UHFFFAOYSA-N
- SMILES： S1C(C(NC2=CC=CC=C2SC)=O)=C(C)N2C=C(C3=CC=C(F)C=C3)N=C12

Experimental Properties

Density: 1.37±0.1 g/cm3(Predicted)
pka: 12.44±0.70(Predicted)

6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2063-0169-2μmol	6-(4-fluorophenyl)-3-methyl-N-[2-(methylsulfanyl)phenyl]imidazo[2,1-b][1,3]thiazole-2-carboxamide	932996-15-1	90%+	2μl	$57.0	2023-05-19
Life Chemicals	F2063-0169-1mg	6-(4-fluorophenyl)-3-methyl-N-[2-(methylsulfanyl)phenyl]imidazo[2,1-b][1,3]thiazole-2-carboxamide	932996-15-1	90%+	1mg	$54.0	2023-05-19
Life Chemicals	F2063-0169-2mg	6-(4-fluorophenyl)-3-methyl-N-[2-(methylsulfanyl)phenyl]imidazo[2,1-b][1,3]thiazole-2-carboxamide	932996-15-1	90%+	2mg	$59.0	2023-05-19
Life Chemicals	F2063-0169-3mg	6-(4-fluorophenyl)-3-methyl-N-[2-(methylsulfanyl)phenyl]imidazo[2,1-b][1,3]thiazole-2-carboxamide	932996-15-1	90%+	3mg	$63.0	2023-05-19
Life Chemicals	F2063-0169-4mg	6-(4-fluorophenyl)-3-methyl-N-[2-(methylsulfanyl)phenyl]imidazo[2,1-b][1,3]thiazole-2-carboxamide	932996-15-1	90%+	4mg	$66.0	2023-05-19

6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002

Related Categories

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Additional information on 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo2,1-b1,3thiazole-2-carboxamide

6-(4-Fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 932996-15-1)

6-(4-Fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 932996-15-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, including a fluorinated phenyl group and a methylsulfanyl-substituted phenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The fluorinated phenyl group in the compound is a key functional group that can enhance the lipophilicity and metabolic stability of the molecule. Fluorine atoms are known to modulate the electronic properties of organic molecules, often leading to improved pharmacokinetic profiles and enhanced binding affinities to biological targets. This makes 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide an attractive candidate for drug development.

The imidazothiazole core of the compound is a privileged structure in medicinal chemistry due to its versatile biological activities. Imidazothiazoles have been reported to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The presence of this core structure in 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide suggests that it may possess similar therapeutic potentials.

The methylsulfanyl-substituted phenyl moiety is another critical component of the molecule. Sulfur-containing functional groups are known to participate in various biological interactions, such as hydrogen bonding and hydrophobic interactions. The methylsulfanyl group can also influence the redox properties of the molecule, which may be relevant to its biological activities. Recent studies have shown that compounds with similar structural features have demonstrated promising results in preclinical models of various diseases.

In terms of pharmacological activity, 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Furthermore, 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has shown promise in antiviral research. Studies have demonstrated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it a potential lead compound for the development of antiviral drugs targeting emerging viral threats.

In addition to its therapeutic applications, 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential for oral administration as a therapeutic agent.

The safety profile of 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide. These studies have helped identify key structural features that contribute to its biological activities and have guided the design of more potent analogues with improved pharmacological profiles.

In conclusion, 6-(4-fluorophenyl)-3-methyl-N-2-(methylsulfanyl)phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 932996-15-1) is a promising compound with diverse biological activities and therapeutic potentials. Its unique structural features make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical applications.